molecular formula C13H18O B8413075 6-Isopropyl-5,6,7,8-tetrahydronaphthalen-2-ol

6-Isopropyl-5,6,7,8-tetrahydronaphthalen-2-ol

Cat. No.: B8413075
M. Wt: 190.28 g/mol
InChI Key: ZWMOPOHFPGFAAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Isopropyl-5,6,7,8-tetrahydronaphthalen-2-ol is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18O

Molecular Weight

190.28 g/mol

IUPAC Name

6-propan-2-yl-5,6,7,8-tetrahydronaphthalen-2-ol

InChI

InChI=1S/C13H18O/c1-9(2)10-3-4-12-8-13(14)6-5-11(12)7-10/h5-6,8-10,14H,3-4,7H2,1-2H3

InChI Key

ZWMOPOHFPGFAAK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1CCC2=C(C1)C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the mixture of 6-benzyloxy-2-isopropenyl-1,2,3,4-tetrahydronaphthalene and 6-benzyloxy-2-isopropylidene-1,2,3,4-tetrahydronaphthalene (2.37 g, crude) in EtOH (30 mL) is added 10% Pd/C (550 mg) and it is hydrogenated at RT and at 1 atm for 24 h. The mixture is filtered through Celite, and the filtrate is concentrated and purified to give the title compound: 1H NMR (CDCl3) δ 0.95 (d, J=6 Hz, 6H), 1.31-1.41 (m, 1H), 1.42-1.46 (m, 1H), 1.56-1.62 (m, 1H), 1.87-1.92 (m, 1H), 2.39-2.45 (m, 1H), 2.69-2.77 (m, 3H), 4.43 (s, 2H), 6.55 (d, J=2.5 Hz, 1H), 6.58 (d, J=2.5, 8 Hz, 1H), 6.93 (d, J=8 Hz, 1H), 7.31-7.43 (m, 5H); (M−H)−=189.
Name
6-benzyloxy-2-isopropenyl-1,2,3,4-tetrahydronaphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-benzyloxy-2-isopropylidene-1,2,3,4-tetrahydronaphthalene
Quantity
2.37 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
550 mg
Type
catalyst
Reaction Step Two

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